ABT-072
ABT-072
ABT-072 is a HCV NS5B polymerase inhibitor potentially for the treatment of HCV infection.
Brand Name:
Vulcanchem
CAS No.:
1132936-00-5
VCID:
VC0516784
InChI:
InChI=1S/C24H27N3O5S/c1-24(2,3)20-15-19(27-13-12-21(28)25-23(27)29)14-17(22(20)32-4)9-6-16-7-10-18(11-8-16)26-33(5,30)31/h6-15,26H,1-5H3,(H,25,28,29)/b9-6+
SMILES:
CC(C)(C)C1=CC(=CC(=C1OC)C=CC2=CC=C(C=C2)NS(=O)(=O)C)N3C=CC(=O)NC3=O
Molecular Formula:
C24H27N3O5S
Molecular Weight:
469.556
ABT-072
CAS No.: 1132936-00-5
Inhibitors
VCID: VC0516784
Molecular Formula: C24H27N3O5S
Molecular Weight: 469.556
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1132936-00-5 |
---|---|
Product Name | ABT-072 |
Molecular Formula | C24H27N3O5S |
Molecular Weight | 469.556 |
IUPAC Name | N-[4-[(E)-2-[3-tert-butyl-5-(2,4-dioxopyrimidin-1-yl)-2-methoxyphenyl]ethenyl]phenyl]methanesulfonamide |
Standard InChI | InChI=1S/C24H27N3O5S/c1-24(2,3)20-15-19(27-13-12-21(28)25-23(27)29)14-17(22(20)32-4)9-6-16-7-10-18(11-8-16)26-33(5,30)31/h6-15,26H,1-5H3,(H,25,28,29)/b9-6+ |
Standard InChIKey | XMZSTQYSBYEENY-RMKNXTFCSA-N |
SMILES | CC(C)(C)C1=CC(=CC(=C1OC)C=CC2=CC=C(C=C2)NS(=O)(=O)C)N3C=CC(=O)NC3=O |
Appearance | Solid powder |
Description | ABT-072 is a HCV NS5B polymerase inhibitor potentially for the treatment of HCV infection. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | ABT-072; ABT 072; ABT072. |
Reference | 1: Shi Y, Erickson B, Jayasankar A, Lu L, Marsh K, Menon R, Gao P. Assessing Supersaturation and Its Impact on In Vivo Bioavailability of a Low-Solubility Compound ABT-072 With a Dual pH, Two-Phase Dissolution Method. J Pharm Sci. 2016 Sep;105(9):2886-95. doi: 10.1016/j.xphs.2016.04.036. PubMed PMID: 27321234. 2: Sarrazin C, Wedemeyer H, Cloherty G, Cohen DE, Chevaliez S, Herman C, Bernstein B, Pawlotsky JM. Importance of very early HCV RNA kinetics for prediction of treatment outcome of highly effective all oral direct acting antiviral combination therapy. J Virol Methods. 2015 Mar;214:29-32. doi: 10.1016/j.jviromet.2014.11.027. PubMed PMID: 25528998. 3: Cloherty G, Cohen D, Sarrazin C, Wedemeyer H, Chevaliez S, Herman C, Bernstein B, Pawlotsky JM. HCV RNA assay sensitivity impacts the management of patients treated with direct-acting antivirals. Antivir Ther. 2015;20(2):177-83. doi: 10.3851/IMP2810. PubMed PMID: 24941124. 4: De Clercq E. Current race in the development of DAAs (direct-acting antivirals) against HCV. Biochem Pharmacol. 2014 Jun 15;89(4):441-52. doi: 10.1016/j.bcp.2014.04.005. PubMed PMID: 24735613. 5: Lawitz E, Poordad F, Kowdley KV, Cohen DE, Podsadecki T, Siggelkow S, Larsen L, Menon R, Koev G, Tripathi R, Pilot-Matias T, Bernstein B. A phase 2a trial of 12-week interferon-free therapy with two direct-acting antivirals (ABT-450/r, ABT-072) and ribavirin in IL28B C/C patients with chronic hepatitis C genotype 1. J Hepatol. 2013 Jul;59(1):18-23. doi: 10.1016/j.jhep.2013.02.009. PubMed PMID: 23439262. 6: Stedman CA. Current prospects for interferon-free treatment of hepatitis C in 2012. J Gastroenterol Hepatol. 2013 Jan;28(1):38-45. doi: 10.1111/jgh.12028. Review. PubMed PMID: 23137126. |
PubChem Compound | 57775240 |
Last Modified | Nov 11 2021 |
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